2-(4-fluorophenyl)-N-(4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl]acetamide
• InChI: InChI=1S/C19H19FN2O3/c1-25-17-9-8-15(12-16(17)22-10-2-3-19(22)24)21-18(23)11-13-4-6-14(20)7-5-13/h4-9,12H,2-3,10-11H2,1H3,(H,21,23)
• InChI Key: AWAGWWSNPLWZMZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CC2=CC=C(C=C2)F)N3CCCC3=O
• Molecular Formula: C19H19FN2O3
• Molecular Weight: 342.4 g/mol

Description

2-(4-fluorophenyl)-N-(4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl)acetamide, also known as FMeO-DAA, is a chemical compound that has gained interest in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Radioligand Development for Imaging

Compounds similar to the one have been utilized in the development of selective radioligands for imaging. For example, the synthesis of [18F]DPA-714, a radioligand for imaging the translocator protein (18 kDa) with PET, demonstrates the utility of fluorinated phenylacetamides in neuroimaging. This compound, part of a novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, has been highlighted for its selective affinity and potential in vivo imaging applications, showcasing the relevance of fluorine atom inclusion for radiolabeling and PET imaging (Dollé, Hinnen, Damont, Kuhnast, Fookes, Pham, Tavitian, & Katsifis, 2008).

Anticonvulsant Activity

Research into compounds with similar chemical structures has also revealed potential anticonvulsant activity. A study on new amides derived from 3-methyl-3-phenyl-2,5-dioxo-pyrrolidin-1-yl-acetic acid evaluated their effectiveness in animal models of epilepsy. Certain compounds within this series showed significant protection in models of maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ) seizures, indicating the therapeutic potential of such chemical frameworks for epilepsy treatment (Obniska, Rapacz, Rybka, Powroźnik, Pękala, Filipek, Żmudzki, & Kamiński, 2015).

Kinase Inhibitory and Anticancer Activities

Another area of application for compounds with structural similarities is in the development of kinase inhibitors with anticancer activities. For instance, thiazolyl N-benzyl-substituted acetamide derivatives have been synthesized and evaluated for their Src kinase inhibitory and anticancer activities. Among these, KX2-391, a highly selective Src substrate binding site inhibitor, has been studied, highlighting the importance of the acetamide moiety and the fluorophenyl group in enhancing biological activity and selectivity (Fallah-Tafti, Foroumadi, Tiwari, Shirazi, Hangauer, Bu, Akbarzadeh, Parang, & Shafiee, 2011).